Cas no 845823-12-3 (1-(3,5-difluorophenyl)-2,2,2-trifluoroethan-1-one)

• Product Name: 1-(3,5-difluorophenyl)-2,2,2-trifluoroethan-1-one
• CAS No: 845823-12-3
• MF: C₈H₃F₅O
• MW: 210.100839853287
• MDL: MFCD01319993
• CID: 68920
• PubChem ID: 2760288
• Update Time: 2025-11-02

1-(3,5-difluorophenyl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-Difluorophenyl)-2,2,2-trifluoroethanone
• 2,2,2,3',5'-Pentafluoroacetophenone
• 1-(3,5-difluorophenyl)-2,2,2-trifluoroethan-1-one
• 2,2,2-trifluoro-3',5'-difluoroacetophenone
• 2,2,2,3'5'-pentafluoroacetophenone
• 3',5'-Difluoro-2,2,2-trifluoroacetophenone
• 1-(3,5-difluoro-phenyl)-2,2,2-trifluoro-ethanone
• 1-(3,5-Difluoro-phenyl)-2,2,2-trifluoro ethanone
• 1-[3,5-bis(fluoranyl)phenyl]-2,2,2-tris(fluoranyl)ethanone
• PubChem13687
• 1-(3,5-difluorophenyl)-2,2,2-trifluoro-ethanone
• K
• 1-(3,5-Difluorophenyl)-2,2,2-trifluoroethanone (ACI)
• 3,5-Difluorophenyl trifluoromethyl ketone
• 845823-12-3
• 2,2,2,3',5'-PENTFLUOROACETOPHENONE
• 1-(3 pound not5-Difluorophenyl)-2 pound not2 pound not2-trifluoroethanone
• SY047596
• SCHEMBL3644955
• AB08943
• CL8646
• DS-2066
• DB-076077
• DTXSID90375097
• MFCD01319993
• 2,2,2,3`,5`-pentafluoroacetophenone
• AKOS012259167
• 2,2,2,3 inverted exclamation mark ,5 inverted exclamation mark -Pentafluoroacetophenone
• A840857

• MDL： MFCD01319993
• Inchi： 1S/C8H3F5O/c9-5-1-4(2-6(10)3-5)7(14)8(11,12)13/h1-3H
• InChI Key： VPJBBHOADBTNFQ-UHFFFAOYSA-N
• SMILES： O=C(C(F)(F)F)C1C=C(F)C=C(F)C=1

Computed Properties

• Exact Mass: 210.01000
• Monoisotopic Mass: 210.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 1.441
• Boiling Point: 173.4°C at 760 mmHg
• Flash Point: 62.7°C
• Refractive Index: 1.417
• PSA: 17.07000
• LogP: 2.70980

1-(3,5-difluorophenyl)-2,2,2-trifluoroethan-1-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases：R36/37/38

Additional information on 1-(3,5-difluorophenyl)-2,2,2-trifluoroethan-1-one

Comprehensive Overview of 1-(3,5-Difluorophenyl)-2,2,2-Trifluoroethan-1-one (CAS No. 845823-12-3)

1-(3,5-Difluorophenyl)-2,2,2-trifluoroethan-1-one, with the CAS number 845823-12-3, is a fluorinated aromatic ketone that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluorophenyl and trifluoroethyl moieties, serves as a versatile intermediate in organic synthesis. Its structural features make it particularly valuable for applications requiring high stability and reactivity under harsh conditions. Researchers are increasingly exploring its potential in drug discovery, especially in the development of small-molecule inhibitors and fluorinated bioactive compounds.

The growing demand for fluorinated building blocks in medicinal chemistry has propelled the interest in 1-(3,5-difluorophenyl)-2,2,2-trifluoroethan-1-one. Fluorination is a key strategy to enhance the metabolic stability, bioavailability, and binding affinity of drug candidates. This compound’s electron-withdrawing properties and lipophilicity make it an ideal candidate for modifying pharmacokinetic profiles. Recent studies highlight its role in synthesizing protease inhibitors and kinase-targeted therapies, aligning with the industry’s focus on precision medicine and targeted drug delivery.

In addition to pharmaceuticals, CAS 845823-12-3 finds applications in material science, particularly in the development of high-performance polymers and liquid crystals. The incorporation of fluorine atoms into polymers improves their thermal stability, chemical resistance, and optical properties. This has led to innovations in OLED materials and advanced coatings, addressing the need for durable and energy-efficient materials in electronics and automotive industries. The compound’s compatibility with green chemistry principles further enhances its appeal, as industries strive to reduce environmental impact.

From a synthetic perspective, 1-(3,5-difluorophenyl)-2,2,2-trifluoroethan-1-one is typically prepared via Friedel-Crafts acylation or palladium-catalyzed cross-coupling reactions. These methods ensure high yield and purity, critical for industrial-scale production. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its structure and purity. The compound’s crystalline form and solubility profile are also well-documented, facilitating its handling in laboratory and manufacturing settings.

The safety and handling of 845823-12-3 adhere to standard laboratory protocols, with no significant hazards reported under normal conditions. Its stability under ambient temperatures and inert atmospheres makes it a reliable choice for long-term storage. As regulatory frameworks evolve, compliance with REACH and FDA guidelines ensures its safe use in research and commercial applications. This aligns with the broader trend of sustainable chemical practices and responsible sourcing in the chemical industry.

Looking ahead, the demand for fluorinated intermediates like 1-(3,5-difluorophenyl)-2,2,2-trifluoroethan-1-one is expected to rise, driven by advancements in drug discovery and material engineering. Its role in enabling catalytic asymmetric synthesis and chiral auxiliaries further underscores its importance in modern chemistry. With ongoing research into its applications, this compound is poised to remain a cornerstone in the development of next-generation therapeutics and functional materials.